Cas no 865544-39-4 (N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide)

• Product Name: N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide
• CAS No: 865544-39-4
• MF: C₁₄H₁₀BrClN₂OS₂
• MW: 401.728998661041
• CID: 5791686
• PubChem ID: 2104766
• Update Time: 2025-07-17

N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 865544-39-4
• F1381-0459
• (E)-N-(6-bromo-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-5-chlorothiophene-2-carboxamide
• N-(6-bromo-3-ethyl-1,3-benzothiazol-2-ylidene)-5-chlorothiophene-2-carboxamide
• N-[(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-5-chlorothiophene-2-carboxamide
• AKOS024608305
• 2-Thiophenecarboxamide, N-(6-bromo-3-ethyl-2(3H)-benzothiazolylidene)-5-chloro-
• N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide

• Inchi： 1S/C14H10BrClN2OS2/c1-2-18-9-4-3-8(15)7-11(9)21-14(18)17-13(19)10-5-6-12(16)20-10/h3-7H,2H2,1H3/b17-14-
• InChI Key： PXQLDLFHTVATTK-VKAVYKQESA-N
• SMILES： BrC1C=CC2=C(C=1)S/C(=N\C(C1=CC=C(S1)Cl)=O)/N2CC

Computed Properties

• Exact Mass: 399.91065g/mol
• Monoisotopic Mass: 399.91065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 520.3±60.0 °C(Predicted)
• pka: -1.58±0.20(Predicted)

Additional information on N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide

Research Brief on N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide (CAS: 865544-39-4)

N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide (CAS: 865544-39-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.

The synthesis of N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazole-2-amine with 5-chlorothiophene-2-carboxylic acid derivatives, followed by purification via column chromatography. Recent advancements in synthetic methodologies have improved the scalability and efficiency of this process, making it more feasible for large-scale production.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific molecular targets, including kinases and enzymes involved in cancer cell proliferation and survival. For instance, it has been shown to effectively inhibit the activity of protein kinase C (PKC) and cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. These findings suggest that N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide could serve as a lead compound for the development of novel anticancer agents.

Pharmacokinetic evaluations in animal models have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound demonstrates good oral bioavailability and moderate plasma protein binding, which are desirable characteristics for drug development. Additionally, preliminary toxicity studies indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results support the potential for further optimization and clinical translation.

Recent research has also explored the compound's potential in combating infectious diseases, particularly those caused by drug-resistant pathogens. In vitro assays have shown that N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide exhibits antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Its mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic processes.

In conclusion, N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-5-chlorothiophene-2-carboxamide (CAS: 865544-39-4) represents a promising candidate for therapeutic development in both oncology and infectious diseases. Its unique chemical structure, potent biological activity, and favorable pharmacokinetic properties warrant further investigation. Future studies should focus on optimizing its efficacy and safety profiles, as well as exploring its potential in combination therapies. The ongoing research underscores the importance of this compound in advancing the field of chemical biology and medicinal chemistry.